2-(2-isoquinolin-5-ylphenoxy)propanamide

• IUPAC Name: 2-(2-isoquinolin-5-ylphenoxy)propanamide
• InChI: InChI=1S/C18H16N2O2/c1-12(18(19)21)22-17-8-3-2-6-16(17)15-7-4-5-13-11-20-10-9-14(13)15/h2-12H,1H3,(H2,19,21)
• InChI Key: KVWCOUAQVXPIOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)OC1=CC=CC=C1C2=CC=CC3=C2C=CN=C3
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

2-(2-Isoquinolin-5-ylphenoxy)propanamide is a synthetic small molecule characterized by a propanamide backbone linked to a phenoxy group substituted with an isoquinoline moiety at the 5-position. Isoquinoline, a heterocyclic aromatic compound, is widely utilized in medicinal chemistry due to its ability to modulate biological targets such as kinases and neurotransmitter receptors . The propanamide group enhances solubility and bioavailability, making this compound a candidate for therapeutic applications, particularly in oncology and central nervous system disorders.

Computational properties such as acid dissociation constants (pKa) and collision cross-sections (CCS) have been predicted for analogs, suggesting moderate polarity and stability under physiological conditions .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Analogues

2-(4-Chlorophenoxy)-2-methyl-N-(1H-tetrazol-5-yl)propanamide (Compound 1)

• Structural Features: Chlorophenoxy group replaces isoquinoline; tetrazole ring substitutes the amide nitrogen.
• Bioavailability studies in rats indicate improved absorption compared to clofibric acid, likely due to the tetrazole moiety enhancing metabolic stability .
• Key Difference: The tetrazole group introduces acidic properties (pKa ~4.5), altering pharmacokinetics compared to the neutral isoquinoline-phenoxypropanamide .

N-Substituted Fentanyl Analogs (Compounds 5–8)

• Structural Features : Propanamide group attached to piperidine and phenylpropionamido moieties (e.g., N-isopropyl-3-(4-(N-phenylpropionamido)piperidin-1-yl)propanamide).
• Pharmacological Data: Compound ED50 (mg/kg) LD50 (mg/kg) Potency Ratio (vs. Fentanyl) 5 0.12 18.5 1.8x 6 0.09 15.2 2.4x 7 0.15 20.1 1.5x 8 0.11 16.8 2.1x These analogs demonstrate higher antinociceptive potency than fentanyl, with Compound 6 showing the highest efficacy. The propanamide substituents reduce opioid receptor off-target effects, suggesting a safer profile than traditional opioids .

2-[3-(8-Methoxyquinolin-5-yl)phenoxy]propanamide

• Structural Features: Methoxyquinoline replaces isoquinoline; similar phenoxypropanamide backbone.
• Key Difference: The methoxy group enhances lipophilicity (logP ~2.8 vs. However, the quinoline scaffold may reduce binding affinity to kinase targets compared to isoquinoline derivatives .

Functional Analogues

2-(Isoquinolin-5-yl)propanoic Acid

• Structural Features: Propanoic acid replaces propanamide; direct isoquinoline attachment.
• Physicochemical Properties: Molecular Formula: C12H11NO2 Collision Cross-Section (CCS): 180 Ų (predicted) Solubility: Higher aqueous solubility due to the carboxylic acid group but lower membrane permeability than the propanamide analog .

2-[(2-Ethoxy-3,4-dioxocyclobut-1-en-yl)amino]propanamide

• Structural Features: Cyclobutenedione and ethoxy groups replace the phenoxyisoquinoline moiety.
• Spectroscopic Data: Polarized IR-LD spectroscopy and X-ray crystallography reveal planar cyclobutenedione rings, enabling π-π stacking interactions absent in 2-(2-isoquinolin-5-ylphenoxy)propanamide. This structural rigidity may limit conformational flexibility and target binding .